3-(2,4-dichlorophenyl)-5-methoxy-7-nitro-4H-1,2,4-benzoxadiazine

• IUPAC Name: 3-(2,4-dichlorophenyl)-5-methoxy-7-nitro-2H-1,2,4-benzoxadiazine
• InChI: InChI=1S/C14H9Cl2N3O4/c1-22-11-5-8(19(20)21)6-12-13(11)17-14(18-23-12)9-3-2-7(15)4-10(9)16/h2-6H,1H3,(H,17,18)
• InChI Key: RYEKTXILZRTBDW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1N=C(NO2)C3=C(C=C(C=C3)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C14H9Cl2N3O4
• Molecular Weight: 354.1 g/mol

Description

The compound “3-(2,4-dichlorophenyl)-5-methoxy-7-nitro-4H-1,2,4-benzoxadiazine” is a benzoxadiazine derivative. Benzoxadiazines are a class of organic compounds containing a benzene fused to an oxadiazine ring. The 2,4-dichlorophenyl group suggests the presence of a phenyl ring with chlorine atoms at the 2nd and 4th positions. The methoxy group (-OCH3) and nitro group (-NO2) are common functional groups in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like X-ray crystallography. Computational methods like Density Functional Theory (DFT) could also be used to predict the molecular structure.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions depending on the conditions, such as reduction of the nitro group or substitution reactions at the chlorinated phenyl ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For instance, the dichlorophenyl group could influence its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, its mechanism would depend on its specific biological target.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications, such as in the development of new drugs or materials.